Cas no 2305252-28-0 (4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride)

• Product Name: 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride
• CAS No: 2305252-28-0
• MF: C₈H₁₆Cl₂N₄
• MW: 239.145439147949
• CID: 5456603
• PubChem ID: 138991834
• Update Time: 2025-06-27

4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3690863838
• 2305252-28-0
• 4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride
• (1r,4r)-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride
• 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride
• EN300-7425844
• EN300-6763375
• 2344679-77-0

• Inchi： 1S/C8H14N4.2ClH/c9-7-3-1-6(2-4-7)8-10-5-11-12-8;;/h5-7H,1-4,9H2,(H,10,11,12);2*1H
• InChI Key： ZASMLEJMLHCBDY-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CCC(C2=NC=NN2)CC1

Computed Properties

• Exact Mass: 238.0752019g/mol
• Monoisotopic Mass: 238.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride

Comprehensive Overview of 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride (CAS No. 2305252-28-0)

The compound 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride (CAS No. 2305252-28-0) is a chemically significant molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclohexane backbone substituted with a 1,2,4-triazole moiety, which is known for its versatility in drug design. The dihydrochloride salt form enhances its solubility, making it particularly useful in aqueous-based applications. Researchers are increasingly exploring its potential in targeting enzyme inhibition and modulating biological pathways, aligning with the growing interest in small molecule therapeutics and precision medicine.

In recent years, the demand for heterocyclic compounds like 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride has surged, driven by their role in developing novel antifungal agents and kinase inhibitors. The 1,2,4-triazole ring, a key component of this molecule, is frequently highlighted in scientific literature for its bioisosteric properties, often serving as a replacement for carboxylic acids or amides in drug candidates. This adaptability has made it a hotspot in medicinal chemistry, especially in the context of drug repurposing and fragment-based drug discovery.

The synthesis and characterization of CAS No. 2305252-28-0 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and consistency for research applications. Its stability under physiological conditions makes it a promising candidate for in vitro and in vivo studies. Notably, the compound’s mechanism of action is under investigation for its potential to interact with G-protein-coupled receptors (GPCRs), a class of targets that dominate modern drug development pipelines.

From an industrial perspective, 4-(1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine;dihydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and reduce reliance on hazardous reagents, addressing the global push for environmentally friendly manufacturing. This aligns with the broader trend of integrating artificial intelligence (AI) in chemical synthesis to predict optimal reaction conditions, a topic frequently searched by professionals in the field.

In summary, CAS No. 2305252-28-0 represents a compelling case study in the intersection of structural biology, drug discovery, and sustainable chemistry. Its multifaceted applications and adaptability to modern research trends ensure its relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in therapeutic development and material science.